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Compound of Interest

Compound Name: 2,4-Dimethylpyridine

Cat. No.: B042361

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4-Dimethylpyridine, also known as
2,4-Lutidine. It covers its chemical identity, physical and chemical properties, and key
applications in organic synthesis, including detailed experimental protocols. This document
aims to serve as a valuable resource for professionals in research and development.

Synonyms and Alternative Names

2,4-Dimethylpyridine is known by several alternative names in scientific literature and
chemical databases. The most common of these is 2,4-Lutidine. Other synonyms include:

e Pyridine, 2,4-dimethyl-[1]
e a,y-Dimethylpyridine[1]

e 2,4-Lutidene[1]

Its unique identifiers are:

e CAS Number: 108-47-4[1]
e PubChem CID: 7936

« UNII: 83903UJ0WW
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Quantitative Data

The physical and chemical properties of 2,4-Dimethylpyridine are summarized in the tables
below for easy reference and comparison.

Table 1. General and Physical Properties

Property Value Source
Molecular Formula C7H9N [1]
Molecular Weight 107.15 g/mol [1]
Appearance (-Jleér, colorless to pale yellow 2]
liquid

Odor Pungent, noxious

Density 0.927 g/mL at 25 °C [3]
Melting Point -60 °C [3]
Boiling Point 159 °C [3]
Refractive Index n20/D 1.499 [3]
Water Solubility 81.8 g/L [4]
logP 1.82 [4]
pKa (Strongest Basic) 6.58 [4]

Table 2: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b042361?utm_src=pdf-body
https://www.ijmca.com/zip.php?file=File_Folder/ijmca01132202347-52.pdf&id=207&quat=2
https://www.ijmca.com/zip.php?file=File_Folder/ijmca01132202347-52.pdf&id=207&quat=2
https://www.jove.com/t/57233/syntheses-crystallization-spectroscopic-characterization-35-lutidine
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.869860/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.869860/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.869860/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.869860/full
https://en.wikipedia.org/wiki/2,4-Lutidine
https://en.wikipedia.org/wiki/2,4-Lutidine
https://en.wikipedia.org/wiki/2,4-Lutidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
CAS Number 108-47-4 [1]
PubChem CID 7936

INChi=1S/C7HON/C1-6-3-4-8-
InChl [1]
7(2)5-6/h3-5H,1-2H3

JYYNAJIVZFGKDEQ-
InChiKey [1]
UHFFFAOYSA-N

SMILES Cclcenc(C)cl [3]

Experimental Protocols

2,4-Dimethylpyridine is a versatile reagent and building block in organic synthesis. Below are
detailed methodologies for some of its key applications.

Synthesis of 2,4-Dimethylpyridine

While 2,4-Dimethylpyridine is often commercially sourced through extraction from coal tar,
laboratory syntheses are also established. One such method involves the reaction of 3-
pentene-2-one oxime with 1-hexyne.

Protocol: Synthesis of 5-Butyl-2,4-dimethylpyridine and 6-Butyl-2,4-dimethylpyridine

Combine 60.0 mg of 3-pentene-2-one oxime and 0.29 mL of 1-hexyne in a suitable reaction
vessel.

¢ Subject the mixture to the standard procedure for pyridine synthesis from ketoximes and
terminal alkynes.

o Purify the resulting residue using column chromatography with a solvent system of
hexanes:tert-butyl methyl ether:triethylamine (10:1:0.01).

o 5-Butyl-2,4-dimethylpyridine is obtained as a brown oil (43% vyield).

o 6-Butyl-2,4-dimethylpyridine is also obtained as a brown oil (9% yield).
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Use as a Catalyst in Aziridination Reactions

2,4-Dimethylpyridine can be used as a ligand in copper-catalyzed aziridination reactions.

Protocol: Synthesis of a [RMeNN]Cu(2,4-lutidine) Catalyst

Prepare a solution of {CuBr(2,4-lutidine)z}2 by adding anhydrous copper(l) bromide to excess
2,4-lutidine with heating.

e In a separate vessel, dissolve TI[RMeNN] (where R = Me or iPr) in toluene.

o Add the TI[RMeNN] solution to 0.5 equivalents of the {CuBr(2,4-lutidine)z}z solution in
toluene.

o The immediate precipitation of TIBr will be observed.

« |solate the [RMeNN]Cu(2,4-lutidine) catalyst as yellow crystals from pentane in high yields
(85-87%).

Purification of 2,4-Dimethylpyridine
For applications requiring high purity, the following protocol can be used:

e Dry the commercial 2,4-Dimethylpyridine with Linde type 5A molecular sieves, BaO, or
sodium, followed by fractional distillation.

o Heat 200g of the distillate with 500 mL of benzene and 150 mL of concentrated HCI in a
Dean and Stark apparatus on a water bath until water no longer separates.

 After cooling, decant the supernatant benzene.

» Dissolve the remaining 2,4-lutidine hydrochloride in 350 mL of water.
 Remove any residual benzene by steam distillation.

e Add an aqueous solution of 80g of NaOH to the mixture.

o Steam distill the free lutidine to obtain the purified product.
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Visualizations
Experimental Workflow: Synthesis and Purification of
2,4-Dimethylpyridine

The following diagram illustrates a general workflow for the synthesis and purification of a
substituted 2,4-dimethylpyridine derivative, based on common laboratory procedures.
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Caption: A generalized workflow for the synthesis and purification of a 2,4-dimethylpyridine
derivative.

Logical Relationship: Applications of 2,4-
Dimethylpyridine

This diagram outlines the key application areas of 2,4-Dimethylpyridine as a versatile
chemical intermediate.
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Caption: Major industrial and research applications of 2,4-Dimethylpyridine.

Representative Signaling Pathway: NF-kB

While direct and detailed evidence for the role of 2,4-Dimethylpyridine in specific signaling
pathways is limited in publicly available literature, pyridine and its derivatives are known to
modulate various biological pathways.[1] The NF-kB pathway, crucial in inflammation and cell
survival, is a known target for some pyridine-containing compounds. The following is a
simplified, representative diagram of the canonical NF-kB signaling pathway.
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Caption: Simplified diagram of the canonical NF-kB signaling pathway.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b042361?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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